molecular formula C18H19NO2 B8808759 Ethyl 1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate CAS No. 180272-31-5

Ethyl 1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate

Cat. No. B8808759
M. Wt: 281.3 g/mol
InChI Key: DKKVDRQVNMALLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

180272-31-5

Product Name

Ethyl 1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate

Molecular Formula

C18H19NO2

Molecular Weight

281.3 g/mol

IUPAC Name

ethyl 1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate

InChI

InChI=1S/C18H19NO2/c1-2-21-18(20)19-13-12-14-8-6-7-11-16(14)17(19)15-9-4-3-5-10-15/h3-11,17H,2,12-13H2,1H3

InChI Key

DKKVDRQVNMALLN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)N1CCC2=CC=CC=C2C1C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 130 ml dichloromethane solution containing 6.28 g of 1-phenyl-1,2,3,4-tetrahydroisoquinoline and 3.34 g of triethylamine, 3.1 ml of ethyl chloroformate was added dropwise under ice-cooling, followed by stirring at room temperature overnight. The reaction solution was washed successively with water, 1N hydrochloric acid, water and brine and then dried over anhydrous sodium sulfate. The solvent was removed under reduced pressure, thereby 10.58 g of ethyl 1-phenyl-1,2,3,4-tetrahydro-2-isoquinolinecarboxylate was obtained as pale yellow oil.
Quantity
130 mL
Type
reactant
Reaction Step One
Quantity
6.28 g
Type
reactant
Reaction Step One
Quantity
3.1 mL
Type
reactant
Reaction Step One
Quantity
3.34 g
Type
solvent
Reaction Step One

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